Cas no 939807-60-0 (4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbaldehyde)

• Product Name: 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbaldehyde
• CAS No: 939807-60-0
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 5272525
• Update Time: 2026-03-09

4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxaldehyde
• 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbaldehyde

• Inchi： 1S/C7H6N4O/c8-7-6-1-5(3-12)2-11(6)10-4-9-7/h1-4H,(H2,8,9,10)
• InChI Key： BLJVITHGIPXRDS-UHFFFAOYSA-N
• SMILES： O=C([H])C1=C([H])N2C(C(N([H])[H])=NC([H])=N2)=C1[H]

Additional information on 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbaldehyde

Recent Advances in the Study of 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbaldehyde (CAS: 939807-60-0) and Its Applications in Chemical Biology and Medicine

4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbaldehyde (CAS: 939807-60-0) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolo[2,1-f][1,2,4]triazine scaffold, has demonstrated promising potential as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The presence of both amino and aldehyde functional groups in its structure allows for diverse chemical modifications, making it a valuable intermediate in the design of targeted therapeutics.

One of the key areas of research involving 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbaldehyde is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent publications have highlighted the compound's utility in the development of selective kinase inhibitors, particularly those targeting the JAK (Janus kinase) family. The aldehyde moiety of the compound serves as a reactive handle for the introduction of diverse pharmacophores, enabling the fine-tuning of inhibitory activity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of JAK2 inhibitors with improved potency and reduced off-target effects.

In addition to its applications in kinase inhibitor design, 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbaldehyde has also been investigated for its antiviral properties. A recent study in Antiviral Research (2024) reported the synthesis of derivatives of this compound that exhibited potent activity against RNA viruses, including SARS-CoV-2. The researchers attributed the antiviral effects to the compound's ability to interfere with viral RNA-dependent RNA polymerase (RdRp) activity. The study further emphasized the importance of the aldehyde group in forming Schiff base adducts with viral proteins, thereby disrupting viral replication. These findings underscore the potential of 939807-60-0 as a scaffold for developing broad-spectrum antiviral agents.

The synthetic accessibility of 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbaldehyde has also been a focus of recent research. A 2024 publication in Organic Letters detailed an optimized synthetic route for this compound, featuring a one-pot cyclization strategy that significantly improved yield and scalability. This advancement is particularly relevant for industrial applications, where large-scale production of the compound is required for preclinical and clinical studies. The authors also highlighted the compound's stability under various conditions, which is a critical factor for its utility in medicinal chemistry campaigns.

Looking ahead, the versatility of 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbaldehyde suggests that it will continue to be a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders. Furthermore, computational studies are being conducted to predict its interactions with novel biological targets, which could unlock additional applications. As the field advances, the integration of this compound into fragment-based drug design and combinatorial chemistry approaches is expected to yield even more innovative therapeutics.